1. Home
  2. Product
  3. (3b)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester
(3b)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester (3b)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester
Brand Name: Vulcanchem
CAS No.: 75861-02-8
VCID: VC0113523
InChI: InChI=1S/C29H46O4/c1-6-32-27(31)9-7-8-19(2)24-12-13-25-23-11-10-21-18-22(33-20(3)30)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19,22-26H,6-9,11-18H2,1-5H3/t19-,22+,23+,24-,25+,26+,28+,29-/m1/s1
SMILES: CCOC(=O)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula: C29H46O4
Molecular Weight: 458.683

(3b)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester

CAS No.: 75861-02-8

Cat. No.: VC0113523

Molecular Formula: C29H46O4

Molecular Weight: 458.683

* For research use only. Not for human or veterinary use.

(3b)-3-(Acetyloxy)-chol-5-ene-24-carboxylic Acid Ethyl Ester - 75861-02-8

Specification

CAS No. 75861-02-8
Molecular Formula C29H46O4
Molecular Weight 458.683
IUPAC Name ethyl (5R)-5-[(3S,8S,9S,10R,13R,14S,17R)-3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanoate
Standard InChI InChI=1S/C29H46O4/c1-6-32-27(31)9-7-8-19(2)24-12-13-25-23-11-10-21-18-22(33-20(3)30)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19,22-26H,6-9,11-18H2,1-5H3/t19-,22+,23+,24-,25+,26+,28+,29-/m1/s1
Standard InChI Key SHRCFGCKGRCCEI-HSIBUNQISA-N
SMILES CCOC(=O)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19